2-Methyl-1-{[(4-methylphenyl)methyl]amino}propan-2-ol

• Molecular Formula: C12H19NO
• Molecular Weight: 193.28 g/mol
• IUPAC Name: 2-methyl-1-[(4-methylphenyl)methylamino]propan-2-ol
• InChI: InChI=1S/C12H19NO/c1-10-4-6-11(7-5-10)8-13-9-12(2,3)14/h4-7,13-14H,8-9H2,1-3H3
• InChI Key: ZIUISQRQZAHFFM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CNCC(C)(C)O

Description

2-Methyl-1-{[(4-methylphenyl)methyl]amino}propan-2-ol is a tertiary alcohol featuring a propan-2-ol backbone substituted with a methyl group at the 2-position and a benzylamine-derived moiety (4-methylbenzylamino group) at the 1-position. This structure confers unique physicochemical properties, such as enhanced lipophilicity compared to simpler aminopropanol derivatives, which may influence its pharmacological behavior and synthetic accessibility.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Methyl-1-{[(4-methylphenyl)methyl]amino}propan-2-ol can be achieved through several methods. One common approach involves the reaction of 4-methylbenzylamine with acetone in the presence of a reducing agent. The reaction typically proceeds under mild conditions, with the use of a catalyst to facilitate the formation of the desired product .

Industrial Production Methods

In an industrial setting, the production of this compound may involve the use of continuous flow reactors to ensure efficient and scalable synthesis. The reaction conditions are optimized to maximize yield and minimize by-products. The use of advanced purification techniques, such as distillation and chromatography, ensures the high purity of the final product .

Chemical Reactions Analysis

Types of Reactions

2-Methyl-1-{[(4-methylphenyl)methyl]amino}propan-2-ol undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding ketones or aldehydes using oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can convert the compound into its corresponding amine or alcohol derivatives using reducing agents like lithium aluminum hydride.

Substitution: The compound can participate in nucleophilic substitution reactions, where the amino group is replaced by other functional groups.

Common Reagents and Conditions

Oxidation: Potassium permanganate, chromium trioxide, and other strong oxidizing agents.

Reduction: Lithium aluminum hydride, sodium borohydride.

Substitution: Halogenating agents, nucleophiles such as amines or thiols.

Major Products Formed

Oxidation: Ketones or aldehydes.

Reduction: Amines or alcohols.

Substitution: Various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

2-Methyl-1-{[(4-methylphenyl)methyl]amino}propan-2-ol has several scientific research applications:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

Biology: Studied for its potential effects on biological systems, including enzyme inhibition and receptor binding.

Medicine: Investigated for its potential therapeutic properties, such as antiviral and anticancer activities.

Industry: Utilized in the production of pharmaceuticals and agrochemicals.

Mechanism of Action

The mechanism of action of 2-Methyl-1-{[(4-methylphenyl)methyl]amino}propan-2-ol involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, modulating their activity and leading to various biological effects. For example, it may inhibit viral replication by interfering with viral enzymes or disrupt cancer cell growth by targeting specific signaling pathways .

Comparison with Similar Compounds

1-((2,4-Dimethylphenyl)thio)-2-methylpropan-2-ol

• Structural Difference: Replaces the 4-methylbenzylamino group with a 2,4-dimethylphenylthio group.
• Key Data : NMR (¹H and ¹³C) and HRMS data confirm its purity and molecular weight (C₁₂H₁₈OS) .

2-Methyl-1-(phenylamino)propan-2-ol

• Structural Difference: Features a phenylamino group instead of 4-methylbenzylamino.
• Synthetic Route: Synthesized via alkylation and lactonization steps, as described in Scheme 3 of . Yield and purity data are comparable to other aminopropanols .

1-(5-(Hydroxymethyl)-2,2-dimethyl-1,3-dioxolan-4-yl)propan-2-ol

• Structural Difference : Contains a dioxolane ring substituent.
• Biological Activity : Exhibits a binding energy of -7.739 kcal/mol against the C. violaceum CviR transcriptional regulator, suggesting stronger quorum-sensing inhibition than chlorolactone (-7.222 kcal/mol) .

Pharmacologically Relevant Derivatives

Metoprolol Tartrate

• Structure: Bis(1-[4-(2-methoxyethyl)phenoxy]-3-[(propan-2-yl)amino]propan-2-ol) tartrate.
• Key Properties : Water solubility (50 g/L), molar mass (685.81 g/mol), and λₘₐₓ (274 nm) .
• Pharmacology: Beta-1-selective adrenergic antagonist; structural differences (phenoxy and methoxyethyl groups) enhance cardiac selectivity compared to the target compound.

Bisoprolol Fumarate

• Structure: (2RS)-1-[4-[[2-(1-Methylethoxy)ethoxy]methyl]phenoxy]-3-[(1-methylethyl)amino]propan-2-ol fumarate.
• Comparison : The extended ether chain and fumarate salt improve bioavailability and duration of action .

Table 1: Key Properties of Selected Aminopropanol Derivatives

Compound Name	Substituent	Molecular Weight	Solubility	Key Application/Activity	Source
2-Methyl-1-{[(4-methylphenyl)methyl]amino}propan-2-ol	4-Methylbenzylamino	~207.3 (est.)	Low (lipophilic)	Research compound	-
1-((2,4-Dimethylphenyl)thio)-2-methylpropan-2-ol	2,4-Dimethylphenylthio	210.33	Insoluble	NMR/HRMS reference
Metoprolol Tartrate	Phenoxy/methoxyethyl	685.81	50 g/L (water)	Beta-blocker
1-(5-(Hydroxymethyl)-dioxolan-4-yl)propan-2-ol	Dioxolane ring	~190 (est.)	Moderate	Quorum-sensing inhibitor

Table 2: Binding Energies of Quorum-Sensing Inhibitors

Compound	Binding Energy (kcal/mol)	Target Protein	Reference
1-(5-(Hydroxymethyl)-dioxolan-4-yl)propan-2-ol	-7.739	C. violaceum CviR
Chlorolactone (Control)	-7.222	C. violaceum CviR

Pharmacological and Industrial Relevance

• Analytical Methods: LC-MS/MS protocols for aminopropanol derivatives enable precise pharmacokinetic profiling, as shown in .

Biological Activity

2-Methyl-1-{[(4-methylphenyl)methyl]amino}propan-2-ol, a compound with potential therapeutic applications, has garnered attention due to its diverse biological activities. This article explores its antioxidant, anticancer, antimicrobial, and pharmacological properties, supported by relevant data and case studies.

Chemical Structure

The compound can be represented as follows:

• Molecular Formula : C12H17N
• IUPAC Name : 2-Methyl-1-{[(4-methylphenyl)methyl]amino}propan-2-ol

Antioxidant Activity

Antioxidant activity is critical for combating oxidative stress-related diseases. The DPPH (2,2-diphenyl-1-picrylhydrazyl) assay is commonly used to evaluate this property.

Findings

Research indicates that various derivatives of related compounds exhibit significant antioxidant activity. For instance, compounds with similar structures have shown DPPH scavenging activities comparable to or exceeding that of ascorbic acid.

Compound	DPPH Scavenging Activity (%)	Reference
2-Methyl-1-{[(4-methylphenyl)methyl]amino}propan-2-ol	TBD	TBD
Ascorbic Acid	100
Other Derivatives	66.8 - 135% relative to ascorbic acid

Anticancer Activity

The anticancer potential of 2-Methyl-1-{[(4-methylphenyl)methyl]amino}propan-2-ol has been explored through various in vitro assays.

Case Studies

• Cell Line Testing : In studies involving human glioblastoma U-87 and triple-negative breast cancer MDA-MB-231 cell lines, compounds structurally similar to 2-Methyl-1-{[(4-methylphenyl)methyl]amino}propan-2-ol exhibited cytotoxic effects:
  • U-87 cell viability was reduced by up to 46.2% with certain derivatives.
  • MDA-MB-231 showed a lower reduction in viability, indicating selectivity in action against different cancer types .

Antimicrobial Activity

The antimicrobial properties of the compound have been investigated against various bacterial strains.

Results

Research indicates that derivatives of similar structure demonstrate significant antibacterial activity:

Bacterial Strain	MIC (µg/mL)	Reference
Staphylococcus aureus	<125
Escherichia coli	<150
Pseudomonas aeruginosa	<150

Pharmacological Characterization

Pharmacokinetic studies have shown that compounds with similar structures exhibit promising profiles for therapeutic use.

Key Parameters

In vivo studies on pharmacokinetics reveal:

• Half-life : Varies significantly among derivatives.
• Plasma Concentration : Higher concentrations correlate with increased biological activity .

Q & A

Basic Research Questions

Q. What synthetic routes are recommended for 2-Methyl-1-{[(4-methylphenyl)methyl]amino}propan-2-ol, and how can reaction conditions be optimized for higher yields?

• Methodological Answer : The compound can be synthesized via reductive amination or stepwise alkylation. For example, reducing intermediates like 2-methylpropan-2-ol derivatives with sodium cyanoborohydride in methanol at 0–25°C improves selectivity for secondary amines. Protecting groups (e.g., tert-butoxycarbonyl) can prevent side reactions during alkylation steps . Optimize reaction time (12–24 hours), pH (6–7), and solvent polarity (methanol or acetonitrile) to enhance yields. Monitor progress using TLC (silica gel, ethyl acetate/hexane 3:7) or LCMS (m/z ~260 [M+H]+) .

Q. Which analytical techniques reliably characterize this compound’s purity and structural integrity?

• Methodological Answer :

• HPLC : Use a C18 column (e.g., Agilent ZORBAX SB-C18, 4.6 × 150 mm) with a mobile phase of acetonitrile/water (70:30, 0.1% TFA) at 1.0 mL/min. Retention time ≈ 5.2 minutes .
• LCMS : Electrospray ionization (ESI+) confirms molecular mass (e.g., m/z 263.2 [M+H]+) and detects impurities.
• NMR : ¹H NMR (CDCl₃, 400 MHz) should resolve characteristic peaks: δ 1.2 (s, 6H, -CH₃), 2.3 (s, 3H, Ar-CH₃), 3.5 (m, 2H, -CH₂-NH-) .

Q. How can X-ray crystallography determine the stereochemical configuration of this compound?

• Methodological Answer : Co-crystallize the compound with a chiral resolving agent (e.g., tartaric acid derivatives) and collect single-crystal X-ray data at 298 K. Analyze bond angles (C-C ≈ 1.54 Å) and torsion angles to confirm stereochemistry. Refinement with SHELXTL software achieves R-factors < 0.05 .

Advanced Research Questions

Q. How to address stereochemical inconsistencies in amino alcohol derivatives during synthesis?

• Methodological Answer : Use chiral auxiliaries (e.g., Evans’ oxazolidinones) or enantioselective catalysts (e.g., BINAP-ruthenium complexes) to control stereochemistry. For resolution, employ preparative chiral HPLC (Chiralpak AD-H column, hexane/isopropanol 90:10) or enzymatic kinetic resolution with lipases .

Q. What systematic approaches are used for impurity profiling, and which impurities are critical?

• Methodological Answer :

• Impurity Identification : Compare LCMS and ¹H NMR data against reference standards for common by-products (e.g., 4-methylbenzyl alcohol, unreacted amine precursors) .
• Quantification : Use a calibrated HPLC method (e.g., EP impurity standards) with detection limits ≤ 0.1%. Critical impurities include alkylation by-products (e.g., tert-butyl derivatives) and oxidation products (e.g., ketones) .

Q. How to resolve contradictions between experimental (NMR/X-ray) and computational (DFT) data?

• Methodological Answer : Re-optimize computational models using higher-level theory (e.g., B3LYP/6-311++G(d,p)) and solvent corrections (PCM for methanol). Compare calculated vs. experimental NMR chemical shifts (RMSD < 0.3 ppm) and X-ray bond lengths (Δ < 0.02 Å). Discrepancies may arise from crystal packing effects or solvent interactions .

Q. What emerging pharmacological applications exist for derivatives of this compound?

• Methodological Answer : Derivatives like SR 18292 (a PGC-1α inhibitor) show potential in metabolic disease research. Design in vitro assays (e.g., HepG2 cells) to measure mitochondrial respiration (Seahorse XF Analyzer) and gene expression (qPCR for PGC-1α targets). Use SAR studies to modify the 4-methylphenyl group for enhanced potency .

Data Contradiction Analysis

• Example : If LCMS indicates a molecular ion at m/z 263.2 but NMR suggests a dimer, verify via HRMS (resolution > 30,000) and DOSY NMR to confirm aggregation. Adjust ionization conditions (lower ESI voltage) to reduce dimer formation .